Cas no 941880-65-5 (N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide)

• Product Name: N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• CAS No: 941880-65-5
• MF: C₁₉H₁₆N₄O₂S₂
• MW: 396.485940933228
• CID: 6061640
• PubChem ID: 16906670
• Update Time: 2025-10-28

N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• N-benzyl-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• N-benzyl-2-[2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• 941880-65-5
• N-benzyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
• AKOS016389032
• F2347-0919

• Inchi： 1S/C19H16N4O2S2/c1-12-21-17-18(27-12)16(14-8-5-9-26-14)22-23(19(17)25)11-15(24)20-10-13-6-3-2-4-7-13/h2-9H,10-11H2,1H3,(H,20,24)
• InChI Key： MPMIWAQHGGOCEL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1C(=O)C2N=C(C)SC=2C(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 396.07146811g/mol
• Monoisotopic Mass: 396.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 131Ų

Additional information on N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

Exploring N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS 941880-65-5): A Comprehensive Overview

In the realm of heterocyclic chemistry, N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS 941880-65-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a thiazolo[4,5-d]pyridazine core with a thiophene moiety, making it a subject of study for researchers exploring novel bioactive compounds. Its intricate name reflects the complexity of its structure, which includes a benzyl group and an acetamide side chain, contributing to its diverse reactivity and functionality.

The compound's CAS number 941880-65-5 serves as a unique identifier in chemical databases, facilitating its retrieval and study. Researchers often search for this CAS registry number to access detailed physicochemical properties, synthesis methods, and safety data. The presence of both thiophene and thiazole rings in its structure suggests potential interactions with biological targets, sparking interest in its pharmacological applications. Recent trends in drug discovery highlight the importance of such fused heterocycles, as they often exhibit enhanced binding affinity and selectivity.

One of the most searched questions regarding this compound revolves around its synthetic pathway. The preparation of N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Chemists are particularly interested in optimizing these processes to improve yield and purity, as reflected in numerous academic publications and patent filings. The compound's solubility and stability under various conditions are also frequently queried, as these properties are critical for its handling and application in further studies.

From a therapeutic perspective, the thiazolo[4,5-d]pyridazine scaffold has garnered attention due to its resemblance to purine bases, which are essential components of DNA and RNA. This structural similarity raises the possibility of enzyme inhibition or receptor modulation, making derivatives like CAS 941880-65-5 candidates for targeting diseases such as inflammation, cancer, and metabolic disorders. The inclusion of a thiophene ring further enhances the compound's potential, as thiophene-containing molecules are known for their diverse biological activities.

In material science, the N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide structure offers intriguing possibilities. The conjugated system formed by its aromatic and heteroaromatic rings suggests potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. Researchers are investigating its optical properties and charge transport characteristics, which could lead to advancements in sustainable energy technologies.

Environmental and green chemistry considerations are also relevant when discussing this compound. With increasing emphasis on sustainable practices, scientists are exploring eco-friendly synthesis routes for CAS 941880-65-5, minimizing hazardous byproducts and energy consumption. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, addressing concerns about chemical persistence in ecosystems.

For those working in analytical chemistry, the characterization of N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide presents interesting challenges. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These methods are frequently searched in conjunction with the compound's CAS number, as researchers seek reliable data for their studies.

The future directions for CAS 941880-65-5 research appear promising. As computational methods like molecular docking and QSAR modeling become more sophisticated, virtual screening of this compound against various targets may reveal new applications. Additionally, the growing field of combinatorial chemistry could leverage this scaffold to generate libraries of analogs with optimized properties. Such approaches align with current trends in personalized medicine and drug repurposing, addressing the need for novel therapeutic agents.

In conclusion, N-benzyl-2-2-methyl-4-oxo-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS 941880-65-5) represents a fascinating intersection of chemistry, biology, and materials science. Its complex structure and multifunctional nature continue to inspire research across multiple disciplines, offering solutions to contemporary challenges in healthcare, energy, and environmental sustainability. As scientific inquiry progresses, this compound will likely remain at the forefront of innovation in heterocyclic chemistry.